Cas no 1804739-16-9 (2-Fluoro-5-(fluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 2-Fluoro-5-(fluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1804739-16-9
• MF: C₇H₃F₅N₂O₃
• MW: 258.102339029312
• CID: 4815541
• Update Time: 2025-10-21

2-Fluoro-5-(fluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-(fluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F5N2O3/c8-1-3-2-13-6(9)4(14(15)16)5(3)17-7(10,11)12/h2H,1H2
• InChI Key： HYZFBYIEEASSIZ-UHFFFAOYSA-N
• SMILES： FCC1C=NC(=C(C=1OC(F)(F)F)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 282
• XLogP3: 2.4
• Topological Polar Surface Area: 67.9

Additional information on 2-Fluoro-5-(fluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine

2-Fluoro-5-(fluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound with CAS No. 1804739-16-9, commonly referred to as 2-Fluoro-5-(fluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine, is a highly specialized organic molecule belonging to the pyridine derivative family. This compound has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology due to its unique structural features and potential applications. The molecule's structure is characterized by a pyridine ring with four distinct substituents: a fluorine atom at the 2-position, a fluoromethyl group at the 5-position, a nitro group at the 3-position, and a trifluoromethoxy group at the 4-position. These substituents collectively influence the electronic properties, reactivity, and physical characteristics of the molecule.

Recent advancements in chemical synthesis have enabled researchers to explore the synthesis of 2-fluoro-5-(fluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine with greater precision and efficiency. One notable approach involves the use of multi-component reactions, which allow for the simultaneous installation of multiple substituents on the pyridine ring. This method not only enhances the overall yield but also minimizes the number of steps required for synthesis. Additionally, computational chemistry tools have been employed to predict the molecule's electronic structure and reactivity, providing valuable insights into its potential applications.

The chemical properties of 2-fluoro-5-(fluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine are heavily influenced by its substituents. The fluorine atom at the 2-position and the trifluoromethoxy group at the 4-position are strong electron-withdrawing groups (EWGs), which significantly increase the molecule's polarity and reactivity. The nitro group at the 3-position further enhances these effects by introducing additional electron-withdrawing character. Conversely, the fluoromethyl group at the 5-position introduces some degree of electron-donating character due to its inductive effects, creating a balance between electron-withdrawing and electron-donating substituents on the pyridine ring.

One of the most promising applications of 2-fluoro-5-(fluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine lies in its potential use as an intermediate in drug discovery. The molecule's unique combination of substituents makes it an attractive candidate for designing bioactive compounds with specific pharmacological properties. For instance, its electron-withdrawing groups could enhance drug-target binding affinity, while its fluorinated groups could improve pharmacokinetic properties such as bioavailability and metabolic stability.

Moreover, this compound has shown potential in materials science as a building block for constructing advanced functional materials. Its high polarity and reactivity make it suitable for use in polymer synthesis or as a precursor for designing novel coordination complexes. Recent studies have explored its role in creating stimuli-responsive materials that can undergo structural changes in response to external stimuli such as light or temperature.

In terms of environmental impact, 2-fluoro-5-(fluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine exhibits moderate stability under standard conditions. However, prolonged exposure to harsh conditions such as high temperatures or strong acids/bases may lead to decomposition or side reactions. To ensure safe handling, it is recommended to store this compound in a cool, dry place away from direct sunlight and incompatible materials.

In conclusion, 2-fluoro-5-(fluoromethyl)-3-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1804739-16-9) is a versatile organic compound with a wide range of potential applications across various scientific disciplines. Its unique structure and chemical properties make it an invaluable tool for researchers in fields such as organic synthesis, pharmacology, and materials science. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern chemistry.